molecular formula C6H9ClN2O3 B6276496 (3S)-3-amino-3-(1,3-oxazol-5-yl)propanoic acid hydrochloride CAS No. 2763741-50-8

(3S)-3-amino-3-(1,3-oxazol-5-yl)propanoic acid hydrochloride

Cat. No. B6276496
CAS RN: 2763741-50-8
M. Wt: 192.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

(3S)-3-amino-3-(1,3-oxazol-5-yl)propanoic acid hydrochloride, commonly referred to as 3-AP, is an organic compound with a variety of uses in the scientific research field. It is a white crystalline solid with a molecular weight of 205.6 g/mol and a melting point of 131-133 °C. 3-AP is an important intermediate in the synthesis of chiral compounds, and it can be used as a chiral building block for the synthesis of a variety of compounds. It is also used in the synthesis of peptides, and as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of 3-AP is not fully understood. However, it is believed that it acts as a chiral building block in the synthesis of a variety of compounds, and it can be used to study the stereoselectivity of reactions. It is also believed to act as a reagent in organic synthesis, and as a substrate for the synthesis of peptides.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-AP are not well studied. However, it is believed that it may have some effects on the synthesis of proteins and other molecules in the body. It may also act as a substrate for the synthesis of peptides, and may be involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

The main advantages of using 3-AP in laboratory experiments are its low cost, availability, and ease of synthesis. It can be synthesized in a relatively short amount of time and with minimal effort, making it an attractive choice for laboratory experiments. The main limitation of using 3-AP in laboratory experiments is its toxicity. It is highly toxic and should be handled with caution.

Future Directions

The future directions of research involving 3-AP include further exploration of its biochemical and physiological effects, its mechanism of action, and its potential applications in the synthesis of drugs. Additionally, further research could be conducted into its potential use as a chiral building block in the synthesis of a variety of compounds, and its potential applications in the synthesis of peptides. Finally, further research could be conducted into its potential use as a reagent in organic synthesis.

Synthesis Methods

The synthesis of 3-AP is achieved by the reaction of L-alanine with ethyl chloroformate, followed by hydrolysis with hydrochloric acid. The reaction proceeds in two steps: first, the L-alanine reacts with ethyl chloroformate to form an ethyl ester of L-alanine, which is then hydrolyzed with hydrochloric acid to produce 3-AP. The reaction is shown below:
L-alanine + ethyl chloroformate → ethyl ester of L-alanine
Ethyl ester of L-alanine + HCl → (3S)-3-amino-3-(1,3-oxazol-5-yl)propanoic acid hydrochloride

Scientific Research Applications

3-AP is widely used in scientific research due to its ability to act as a chiral building block in the synthesis of a variety of compounds. It is used in the synthesis of peptides, and as a reagent in organic synthesis. It is also used in the synthesis of chiral compounds, and can be used to study the stereoselectivity of reactions. In addition, 3-AP is used in the synthesis of drugs, such as the anti-cancer drug paclitaxel.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-3-amino-3-(1,3-oxazol-5-yl)propanoic acid hydrochloride involves the reaction of 3-bromo-1-propanol with sodium azide to form 3-azido-1-propanol, which is then reacted with ethyl oxalyl chloride to form ethyl 2-(azidomethyl)oxazole-4-carboxylate. This compound is then reduced with lithium aluminum hydride to form (3S)-3-amino-3-(1,3-oxazol-5-yl)propanoic acid, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-bromo-1-propanol", "sodium azide", "ethyl oxalyl chloride", "lithium aluminum hydride", "(3S)-3-amino-3-(1,3-oxazol-5-yl)propanoic acid", "hydrochloric acid" ], "Reaction": [ "3-bromo-1-propanol is reacted with sodium azide in DMF to form 3-azido-1-propanol.", "3-azido-1-propanol is reacted with ethyl oxalyl chloride in THF to form ethyl 2-(azidomethyl)oxazole-4-carboxylate.", "Ethyl 2-(azidomethyl)oxazole-4-carboxylate is reduced with lithium aluminum hydride in THF to form (3S)-3-amino-3-(1,3-oxazol-5-yl)propanoic acid.", "(3S)-3-amino-3-(1,3-oxazol-5-yl)propanoic acid is reacted with hydrochloric acid to form the hydrochloride salt." ] }

CAS RN

2763741-50-8

Product Name

(3S)-3-amino-3-(1,3-oxazol-5-yl)propanoic acid hydrochloride

Molecular Formula

C6H9ClN2O3

Molecular Weight

192.6

Purity

95

Origin of Product

United States

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